Cas no 896608-58-5 (3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• CAS No: 896608-58-5
• MF: C₁₇H₁₄ClFN₂O₂S₂
• MW: 396.886663913727
• CID: 5480464
• Update Time: 2025-07-02

3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-chloro-N-[2-[2-(4-fluorophenyl)-4-thiazolyl]ethyl]-
• 3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C17H14ClFN2O2S2/c18-13-2-1-3-16(10-13)25(22,23)20-9-8-15-11-24-17(21-15)12-4-6-14(19)7-5-12/h1-7,10-11,20H,8-9H2
• InChI Key： QOUBIHCGGWUCKT-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=C(F)C=C3)=N2)(=O)=O)=CC=CC(Cl)=C1

Additional information on 3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

Professional Introduction to 3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 896608-58-5)

3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896608-58-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this compound, featuring a benzene ring substituted with a sulfonamide group and an ethyl chain linked to a thiazole ring, which itself is connected to a phenyl group, contributes to its unique chemical and biological properties.

The sulfonamide moiety in 3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide is particularly noteworthy, as sulfonamides are well-known for their role as pharmacophores in various drugs. This functional group is known to interact with biological targets in multiple ways, often leading to the development of compounds with therapeutic potential. The presence of the chloro substituent further enhances the reactivity and binding affinity of the molecule, making it an attractive candidate for further exploration in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide, particularly the combination of the thiazole and phenyl rings, suggests potential interactions with enzymes and receptors involved in various disease pathways. This has prompted several research groups to investigate its potential as an inhibitor or modulator in therapeutic contexts.

In particular, the fluorophenyl moiety within the molecule has been identified as a key feature that may influence its pharmacokinetic properties. Fluoro-substituted aromatic compounds are frequently incorporated into drugs due to their ability to enhance metabolic stability and binding affinity. The specific arrangement of atoms in 3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide may contribute to its selectivity for certain biological targets, thereby minimizing off-target effects.

The ethyl chain extending from the thiazole ring adds another layer of complexity to the compound's structure. This chain can influence both the solubility and bioavailability of the molecule, factors that are critical for its potential use in pharmaceutical formulations. Researchers are exploring various derivatives of this compound to optimize these properties while maintaining or enhancing its biological activity.

One of the most exciting areas of research involving 3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide is its potential application in oncology. Preliminary studies have suggested that compounds with similar structural motifs may interfere with key pathways involved in cancer cell proliferation and survival. The ability of this molecule to modulate these pathways could make it a valuable candidate for the development of new anticancer agents. Further preclinical studies are underway to validate these findings and explore possible mechanisms of action.

The synthesis of 3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Researchers are employing multi-step synthetic routes that involve careful control over reaction conditions to ensure high yields and purity. These efforts are crucial for advancing towards clinical applications, where the quality and consistency of the compound are paramount.

The role of computational tools in designing and optimizing such compounds cannot be overstated. Software packages that predict molecular properties and simulate interactions between molecules and biological targets have become indispensable in modern drug discovery. By leveraging these tools, scientists can rapidly screen large libraries of compounds like 3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide and identify those with the greatest potential for therapeutic use.

In conclusion, 3-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 896608-58-5) represents a fascinating example of how complex molecular structures can yield compounds with significant biological potential. Its unique combination of functional groups and structural features makes it an attractive candidate for further research in various therapeutic areas. As our understanding of biological systems continues to grow, compounds like this one are likely to play an increasingly important role in the development of new treatments for human diseases.